Cas no 620545-83-7 ((2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 620545-83-7
• MF: C₁₅H₁₂O₅S₂
• MW: 336.382781982422
• CID: 5417322
• Update Time: 2025-05-21

(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C15H12O5S2/c1-9-5-6-21-14(9)8-13-15(16)11-4-3-10(7-12(11)19-13)20-22(2,17)18/h3-8H,1-2H3
• InChI Key： CCFIFFAVVMUJIW-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1SC=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Comprehensive Analysis of (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 620545-83-7)

The compound (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 620545-83-7) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its intricate structure, featuring a benzofuran core linked to a methylthiophene moiety via a conjugated double bond, makes it a subject of interest for various applications, including drug development and material science. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions regarding CAS No. 620545-83-7 is its role in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel therapeutic agents, particularly due to the presence of the methanesulfonate group, which can enhance solubility and bioavailability. The compound's Z-configuration (as indicated by the (2Z) prefix) is also crucial for its biological activity, as it influences the molecule's interaction with target proteins. Recent studies have highlighted its relevance in the development of anti-inflammatory and antioxidant agents, aligning with the growing demand for innovative treatments in these areas.

Another hot topic tied to this compound is its synthetic pathway. The synthesis of (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate typically involves a multi-step process, including condensation reactions and functional group transformations. Chemists often employ green chemistry principles to optimize the synthesis, reducing waste and improving yield. This aligns with the broader industry trend toward sustainable chemistry, a subject of increasing interest among researchers and environmental advocates alike.

In addition to its pharmaceutical potential, CAS No. 620545-83-7 has been investigated for its applications in material science. The conjugated system within the molecule makes it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The benzofuran and thiophene units are known for their electron-rich properties, which are desirable in designing conductive polymers. This dual applicability in both life sciences and advanced materials underscores the versatility of this compound.

For those searching for safety data or handling guidelines, it is important to note that (2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions (e.g., away from light and moisture) are recommended to maintain its stability. This information is particularly relevant for laboratory technicians and industrial chemists who work with this compound regularly.

Looking ahead, the future of CAS No. 620545-83-7 appears promising, with ongoing research exploring its potential in drug discovery and nanotechnology. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in both academic and industrial settings. For those interested in the latest developments, staying updated with peer-reviewed journals and patent filings is highly recommended.